Cas no 8060-04-6 (3-Pyridinecarboxylic acid, 2-butoxyethyl ester, mixt. with N-((4-hydroxy-3-methoxyphenyl)methyl)nonanamide)

• Product name: 3-Pyridinecarboxylic acid, 2-butoxyethyl ester, mixt. with N-((4-hydroxy-3-methoxyphenyl)methyl)nonanamide
• CAS No: 8060-04-6
• MF: C₁₇H₂₇NO₃^.C₁₂H₁₇NO₃
• MW: 516.66946
• CID: 726764
• PubChem ID: 193443

3-Pyridinecarboxylic acid, 2-butoxyethyl ester, mixt. with N-((4-hydroxy-3-methoxyphenyl)methyl)nonanamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-butoxyethyl ester, mixt. with N-((4-hydroxy-3-methoxyphenyl)methyl)nonanamide
• DTXSID10230432
• 8060-04-6
• Finalgon ointment
• 2-butoxyethyl pyridine-3-carboxylate;N-[(4-hydroxy-3-methoxyphenyl)methyl]nonanamide

• Inchi： InChI=1S/C17H27NO3.C12H17NO3/c1-3-4-5-6-7-8-9-17(20)18-13-14-10-11-15(19)16(12-14)21-2;1-2-3-7-15-8-9-16-12(14)11-5-4-6-13-10-11/h10-12,19H,3-9,13H2,1-2H3,(H,18,20);4-6,10H,2-3,7-9H2,1H3
• InChI Key： GBZLDDMGSWUIKV-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(=O)NCC1=CC(=C(C=C1)O)OC.CCCCOCCOC(=O)C1=CN=CC=C1

Computed Properties

• Exact Mass: 516.31993713g/mol
• Monoisotopic Mass: 516.31993713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 18
• Complexity: 480
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų